N'-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzohydrazide

• IUPAC Name: N'-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzohydrazide
• InChI: InChI=1S/C21H22N4O5S2/c1-13-3-2-8-25(11-13)32(27,28)15-6-4-14(5-7-15)20(26)23-24-21-22-16-9-17-18(30-12-29-17)10-19(16)31-21/h4-7,9-10,13H,2-3,8,11-12H2,1H3,(H,22,24)(H,23,26)
• InChI Key: VZKHVRSAURYGLX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NNC3=NC4=CC5=C(C=C4S3)OCO5
• Molecular Formula: C21H22N4O5S2
• Molecular Weight: 474.6 g/mol

Description

N'-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C21H22N4O5S2 and its molecular weight is 474.55. The purity is usually 95%.
BenchChem offers high-quality N'-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N'-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant and Enzyme Inhibition Properties

Compounds with structural similarities to "N'-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzohydrazide" have been explored for their antioxidant activities and potential as enzyme inhibitors. For instance, derivatives of benzimidazoles have shown significant in vitro antioxidant activities, including scavenging activity, and α-glucosidase inhibitory potential, suggesting their utility in managing oxidative stress-related diseases and diabetes (Özil, Parlak, & Baltaş, 2018). Additionally, certain sulfonamide derivatives have demonstrated promising antibacterial properties, indicating their potential in creating new antibacterial agents (Abbasi et al., 2016).

Anticancer and Antimalarial Applications

The search for compounds with anticancer and antimalarial activities is a significant area of scientific research. Schiff bases and their tautomers, including benzohydrazide derivatives, have been studied for their antioxidant behavior, showing potential as potent antioxidants and inhibitors for specific enzymes related to cancer and malaria. Molecular docking studies suggest these compounds could serve as effective inhibitors against cancer and malaria targets (Ardjani & Mekelleche, 2017).

Neurochemical Applications

Pyridobenzoxazepine and pyridobenzothiazepine derivatives have been synthesized and evaluated for their neurochemical properties, showing promise as central nervous system agents. These studies involve the assessment of their receptor affinities, demonstrating their potential in the development of treatments for neurological disorders (Liégeois et al., 1994).

Antiviral and Anti-HCV Activities

Research into antiviral compounds includes the synthesis and evaluation of sulfonamides and other derivatives for their activity against hepatitis C virus (HCV). Some compounds have shown modest inhibition of HCV NS5B RNA-dependent RNA polymerase (RdRp), suggesting their potential as anti-HCV agents (Fahim & Ismael, 2021).